Cas no 1951357-50-8 (N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide)

• Product Name: N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide
• CAS No: 1951357-50-8
• MF: C₂₁H₂₅N₅O
• MW: 363.456104040146
• CID: 6518158
• PubChem ID: 127769284
• Update Time: 2025-11-03

N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1951357-50-8
• N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide
• Z1616896368
• N-(1-benzyl-4-cyanopiperidin-4-yl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxamide
• AKOS031177062
• EN300-26689258

• Inchi： 1S/C21H25N5O/c22-15-21(7-10-25(11-8-21)14-17-4-2-1-3-5-17)24-20(27)18-6-9-26-16-23-13-19(26)12-18/h1-5,13,16,18H,6-12,14H2,(H,24,27)
• InChI Key： UEHIXXRKJUXROC-UHFFFAOYSA-N
• SMILES： O=C(C1CC2=CN=CN2CC1)NC1(C#N)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 363.20591044g/mol
• Monoisotopic Mass: 363.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74Ų

Additional information on N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide

N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide: A Comprehensive Overview

The compound N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide with CAS No. 1951357-50-8 is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its unique properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Chemical Structure and Synthesis

The molecular structure of N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide is characterized by a piperidine ring substituted with a benzyl group and a cyano group at the 4-position. The imidazo[1,5-a]pyridine moiety further enhances the molecule's complexity and bioactivity. This compound is synthesized through a multi-step process involving advanced organic chemistry techniques such as nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized to improve yield and purity, ensuring its suitability for pharmacological studies.

Pharmacological Properties

Recent research has focused on the pharmacological properties of N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide, particularly its potential as a modulator of various biological targets. Studies have demonstrated its ability to interact with G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as neurological disorders and inflammatory diseases. The compound's selectivity and potency have been evaluated in vitro and in vivo models, showing encouraging results that warrant further investigation.

Applications in Drug Development

The compound's unique structure and bioactivity suggest its potential in the development of novel therapeutics. Researchers have explored its role as a lead compound for designing drugs targeting specific pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to modulate immune responses makes it a candidate for immunomodulatory therapies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic applications.

Safety and Toxicity Profile

Understanding the safety profile of N-(1-Benzyl-4-cyanopiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxamide is crucial for its translation into clinical use. Preclinical studies have assessed its acute and chronic toxicity in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in critical organ systems. These findings underscore its potential for safe use in humans.

Future Directions

As research on N-(1-Benzyl-4-cyanopiperidin-4-yli)-tetrahydroimidazo[1,a]pyridine-carboxamide continues, there is growing interest in exploring its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate its binding interactions with target proteins. Furthermore, ongoing clinical trials aim to evaluate its efficacy and safety profile in human subjects.

In conclusion,N-(1-Benzyl-4-cyanopiperidin-yli)-tetrahydroimidazo[1,a]pyridine-carboxamide (CAS No: 1951357) represents a significant advancement in medicinal chemistry. Its unique structure combined with promising pharmacological properties positions it as a valuable tool in drug discovery efforts targeting various therapeutic areas.